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Compound Name: 4-Bromophenyl cyclobutyl ketone
CAS No.: 898790-60-8
Cat. No.: B1293271
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An In-Depth Technical Guide to (4-Bromophenyl)(cyclobutyl)methanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (4-Bromophenyl)
(cyclobutyl)methanone, a key building block in medicinal chemistry. We will delve into its
chemical identity, synthesis, analytical characterization, and its emerging role in the design of
novel therapeutics. As Senior Application Scientists, our goal is to bridge the gap between
theoretical chemistry and practical application, offering insights grounded in established
principles and field-proven methodologies.

Core Chemical Identity and Properties

(4-Bromophenyl)(cyclobutyl)methanone, identified by the CAS Number 898790-60-8, is an
aromatic ketone featuring a bromophenyl group attached to a cyclobutyl carbonyl moiety.[1]
The presence of the bromine atom and the strained cyclobutane ring makes it a versatile
intermediate for further chemical modifications, particularly in the development of small-
molecule drug candidates.
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The unique three-dimensional structure of the cyclobutane ring is of particular interest in drug
design. It can enhance pharmacological properties such as metabolic stability and binding
efficiency by serving as a rigid, non-planar scaffold.[2] This contrasts with more traditional,
flexible alkyl linkers or flat aromatic rings, offering a distinct vector for exploring chemical
space.[2]

Table 1. Chemical and Physical Properties

Property Value Source
CAS Number 898790-60-8 [1]
Molecular Formula C11H11BrO [3]
Molecular Weight 239.11 g/mol

Monoisotopic Mass 237.99933 Da [3]

4-Bromophenyl cyclobutyl
Synonyms ketone, (4-bromophenyl)- [1]

cyclobutylmethanone

AZSFMTLMLOZVLG-
InChl Key [3]
UHFFFAOYSA-N

Predicted XlogP 3.3 [3]

Synthesis Protocol: Friedel-Crafts Acylation

The most direct and industrially scalable synthesis of (4-Bromophenyl)(cyclobutyl)methanone is
through the Friedel-Crafts acylation of bromobenzene. This electrophilic aromatic substitution
reaction utilizes a Lewis acid catalyst, typically aluminum chloride (AICl3), to generate a highly
reactive acylium ion from cyclobutanecarbonyl chloride.

The causality behind this choice is rooted in the mechanism: AlCIs coordinates to the chlorine
atom of the acyl chloride, creating a potent electrophile.[4][5] This acylium ion is then attacked
by the electron-rich 1t-system of the bromobenzene ring. The bromine atom is an ortho-, para-
directing deactivator; however, due to steric hindrance from the bulky acyl group, the para-
substituted product, 4-Bromophenyl cyclobutyl ketone, is predominantly formed.[6]
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Caption: Friedel-Crafts Acylation Workflow for Synthesis.

Detailed Experimental Protocol:

e Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer,
a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize the evolved

HCI gas), add anhydrous aluminum chloride (1.1 equivalents) and

as dichloromethane (DCM).

a dry, inert solvent such
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o Reagent Addition: Cool the suspension in an ice bath to 0-5°C. Add bromobenzene (1.0
equivalent) to the flask.

e Acylation: Add cyclobutanecarbonyl chloride (1.05 equivalents) dropwise from the dropping
funnel over 30-60 minutes, ensuring the internal temperature does not exceed 10°C.
Vigorous evolution of HCI gas will be observed.

o Expert Insight: The slow, controlled addition is critical to manage the exothermic reaction
and prevent side-product formation.

o Reaction Completion: After the addition is complete, allow the mixture to warm to room
temperature and stir for an additional 2-4 hours, or until TLC/GC-MS analysis indicates the
consumption of the starting material.

o Workup: Carefully quench the reaction by slowly pouring the mixture over crushed ice
containing concentrated hydrochloric acid. This step hydrolyzes the aluminum chloride
complex and separates the organic and aqueous layers.

o Extraction and Purification: Separate the organic layer. Extract the aqueous layer with DCM
(2x). Combine the organic layers, wash with saturated sodium bicarbonate solution, then
with brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

e Final Product: The crude product can be purified by vacuum distillation or recrystallization to
yield (4-Bromophenyl)(cyclobutyl)methanone as a solid or oil.

Analytical Characterization: A Self-Validating
System

Confirming the identity and purity of the synthesized compound is paramount. A combination of
spectroscopic techniques provides a self-validating system where each method corroborates
the findings of the others.[7]

Table 2: Spectroscopic Data Interpretation
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Expected Observations for

Technique (4-Bromophenyl) Rationale
(cyclobutyl)methanone
The distinct electronic
environments of the aromatic
« Aromatic protons (AA'BB' protons adjacent and ortho to
system): Two doublets around the carbonyl and bromine
1H NMR 7.6-7.9 ppm. « Cyclobutyl groups cause splitting into two
protons: Multiplets in the range  sets of doublets. The complex
of 1.8-3.6 ppm. splitting of cyclobutyl protons is
due to their diastereotopic
nature.[8]
 Carbonyl carbon (C=0): ] ]
) The downfield shift of the
Signal around 198-200 ppm. ¢ )
) ) carbonyl carbon is
Aromatic carbons: 4-6 signals o
) ) characteristic of ketones. The
13C NMR in the 128-138 ppm region. ¢

Cyclobutyl carbons: Signals in
the aliphatic region (18-55
ppm).

number of aromatic signals
confirms the para-substitution

pattern.

IR Spectroscopy

« Strong, sharp C=0 stretch:
~1680-1690 cm~1. « C-Br
stretch: ~500-600 cm™1. o
Aromatic C=C stretches:
~1585 cm~1.

The carbonyl stretch is a highly
reliable indicator of the ketone
functional group.[9][10] Its
position is influenced by
conjugation with the aromatic

ring.

Mass Spectrometry (MS)

* Molecular lon (M*+): Two
peaks of nearly equal intensity
at m/z 238 and 240. « Key
Fragments: Acylium ion (m/z
183/185) from loss of the
cyclobutyl group.

The characteristic isotopic
pattern of bromine ("°Br and
81Br are in an ~1:1 ratio)
results in the M+ and M+2
peaks, providing definitive
evidence for the presence of

one bromine atom.[3]
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Spectroscopic data for (4-Bromophenyl)(cyclobutyl)methanone is available for reference in
chemical databases.[11]

Applications in Drug Discovery and Medicinal
Chemistry

The true value of (4-Bromophenyl)(cyclobutyl)methanone lies in its utility as a versatile
intermediate. The cyclobutane moiety serves as a bioisostere for other groups, improving drug-
like properties, while the bromophenyl group is a handle for further diversification via cross-
coupling reactions (e.g., Suzuki, Buchwald-Hartwig).

Cyclobutane derivatives are increasingly recognized for their role in creating metabolically
stable and conformationally restricted molecules.[2][12] This rigidity can lead to higher binding
affinity and selectivity for biological targets. For instance, research into compounds like
KBU2046, which inhibits cancer cell motility, highlights the potential of aryl ketone scaffolds in
oncology.[13][14] While not identical, the structural motifs in KBU2046 underscore the
therapeutic relevance of the class of compounds to which (4-Bromophenyl)
(cyclobutyl)methanone belongs.

The ketone functionality itself can be further modified, for example, through reduction to an
alcohol, reductive amination to introduce a nitrogen-containing group, or conversion to an
oxime, opening up numerous avenues for library synthesis in a drug discovery program.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. Formal y—C—H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-
Difunctionalized Cyclobutanes - PMC [pmc.ncbi.nim.nih.gov]

. PubChemLite - 4-bromophenyl cyclobutyl ketone (C11H11BrO) [pubchemlite.lcsb.uni.lu]
. m.youtube.com [m.youtube.com]

. masterorganicchemistry.com [masterorganicchemistry.com]

. maths.tcd.ie [maths.tcd.ie]

. youtube.com [youtube.com]

o N o o A~ W

. pharmacy180.com [pharmacy180.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.masterorganicchemistry.com/2018/05/17/friedel-crafts-acylation/
https://www.researchgate.net/post/NMR_mass_spectroscopy_IR-finding_compound_structure
https://www.onmanorama.com/lifestyle/health/2018/06/23/researchers-claim-find-of-compound-to-stop-cancer-spread.html
https://www.chem.wisc.edu/areas/organic/index-chem344.htm
https://www.informit.com/articles/article.aspx?p=164287&seqNum=4
https://www.youtube.com/watch?v=1FmDEsSTp-c
https://www.benchchem.com/product/b1293271?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/searchGoods/pd180727119808-4-bromophenyl-cyclobutyl-ketone.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10330309/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10330309/
https://pubchemlite.lcsb.uni.lu/e/compound/24724126
https://m.youtube.com/watch?v=gz6HnUfS2ow
https://www.masterorganicchemistry.com/2018/05/17/friedel-crafts-alkylation-acylation/
https://www.maths.tcd.ie/~greggl/SF_Lab_Reports/Chemistry/Friedel-crafts%20acetylation.docx
https://www.youtube.com/watch?v=ElNtU_BB1fs
https://www.pharmacy180.com/article/structure-identification-by-1h-nmr-1555/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

9. researchgate.net [researchgate.net]
10. www2.chem.wisc.edu [www2.chem.wisc.edu]

11. 4-BROMOPHENYL CYCLOBUTYL KETONE(898790-60-8) 1H NMR spectrum
[chemicalbook.com]

12. Cyclobutanecarboxylic Acid in Organic chemistry_Chemicalbook [chemicalbook.com]
13. medindia.net [medindia.net]

14. Researchers claim find of compound to stop cancer spread | Cancer | breast | prostrate |
colon and lung | oncology | drug | research | KBU2046 | medicine | Onmanorama | Health
News | Lifestyle News [onmanorama.com]

To cite this document: BenchChem. [4-Bromophenyl cyclobutyl ketone CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293271/docs#4-bromophenyl-cyclobutyl-ketone-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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